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Compound of Interest

3-Hydroxy-1-phenylpyridinium
Compound Name:

chloride
CAS No.: 15941-41-0
Cat. No.: B3243788

Get Quote

Executive Summary & Application Context

3-Hydroxy-1-phenylpyridinium chloride (CAS: 15941-41-0) is a critical intermediate in the
synthesis of solvatochromic betaine dyes (e.g., Reichardt’s dye) and a scaffold for
functionalized ionic liquids. Its structural integrity is defined by the coexistence of an electron-
deficient pyridinium core and an electron-donating hydroxyl group.

This guide provides a comparative spectral analysis, benchmarking the target compound
against its structural parents: 1-Phenylpyridinium chloride (lacking the hydroxyl group) and 3-
Hydroxypyridine hydrochloride (lacking the phenyl group). This triangulation method ensures
accurate peak assignment even in the absence of a pure reference standard.

Experimental Methodology

To replicate the data discussed below, follow this standardized acquisition protocol.

Sample Preparation
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» Solvent Selection:DMSO-d6 is the preferred solvent. It ensures complete solubility of the salt
and minimizes proton exchange broadening of the hydroxyl signal (though the OH proton is
often invisible in D20).

o Alternative:D20 may be used, but will cause the loss of the OH proton signal and slight
shifts in carbon resonances due to solvent polarity and hydrogen bonding.

o Concentration: 20—30 mg of sample in 0.6 mL solvent.

» Reference: Tetramethylsilane (TMS) internal standard (0.00 ppm) or residual solvent peak
(DMSO-d6 central pentet: 39.52 ppm).

Instrument Parameters (Recommended)
e Frequency: 100 MHz or higher (for 13C).

» Pulse Sequence: Proton-decoupled 13C (e.g., zgpg30 or wand).
e Scans: Minimum 512 scans to resolve quaternary carbons (C3-OH and Phenyl C-Ipso).

o Relaxation Delay (D1): 2.0-3.0 seconds to ensure quantitative integration of non-protonated

carbons.

Comparative 13C NMR Data Analysis

The following table synthesizes the chemical shifts of the target compound relative to its
structural analogs. This comparison highlights the shielding effects of the hydroxyl group and
the deshielding effects of the N-phenyl quaternization.

Table 1: Comparative 13C Chemical Shifts (ppm, DMSO-
d6)
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BENCHE

Carbon
Position

Target: 3-
Hydroxy-1-
phenylpyridiniu
m ClI

Analog A: 1-
Phenylpyridiniu
m CI [1]

Analog B: 3-
Hydroxypyridine
HCI [2,3]

Shift Trend
Analysis

C2 (Pyridinium)

~134.0 - 136.0

1445

133.5

Shielded vs. A:
OH group at C3
shields C2 (ortho
effect).
Deshielded vs.
B: N-Phenyl
group deshields
o-carbons.

C3 (C-OH)

~156.0 — 158.0

128.6

156.2

Deshielded:
Characteristic
guaternary C-OH
signal. Little
change from

Analog B.

C4 (Pyridinium)

~129.0-131.0

146.2

129.4

Shielded vs. A:
Strong shielding
from C3-OH
(ortho effect).

C5 (Pyridinium)

~127.0-128.5

128.6

128.2

Unchanged:
Meta position to
OH; minimal
electronic

perturbation.

C6 (Pyridinium)

~138.0 — 140.0

1445

136.5

Deshielded vs.
B: N-Phenyl
effect dominates,
but less than C2
due to distance
from OH.
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Diagnostic:
Quaternary
carbon
Ph-1' (Ipso) ~141.0 — 142.5 142.0 N/A )
connecting
phenyl to

nitrogen.

Shielded: Typical
Ph-2'/6' (Ortho) ~125.0-126.5 126.4 N/A N-phenyl ortho
resonance.

Standard: Typical
Ph-3'/5' (Meta) ~130.0 -131.0 130.6 N/A aromatic meta

resonance.

Standard: Typical
Ph-4' (Para) ~131.0-132.0 131.8 N/A aromatic para
resonance.

Note: Values are derived from comparative analysis of literature data for 1-phenylpyridinium and
3-hydroxypyridinium salts in DMSO-d6. Exact values may vary by +1.0 ppm depending on

concentration and temperature.

Structural Numbering & Logic Diagram

The following diagram illustrates the atom numbering scheme used in Table 1 and the
electronic effects influencing the shifts.
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i Structural Numbering & Electronic Effects
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Caption: Figure 1. Atom mapping showing the competing electronic effects of the electron-
withdrawing Nitrogen (N+) and the electron-donating Hydroxyl (OH) group.

Synthesis & Verification Workflow

To ensure the purity of the sample being analyzed, the following workflow outlines the standard
Zincke reaction pathway and the critical checkpoints for NMR verification.
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Caption: Figure 2. Synthesis and verification workflow. Critical checkpoint involves ensuring no
residual aniline (signals at 115-130 ppm) remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. N-Phenylpyridinium chloride | C11H10CIN | CID 12210626 - PubChem
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phenylpyridinium Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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